Cas no 2248375-87-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yloxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yloxy)acetate
• CAS No: 2248375-87-1
• MF: C₁₅H₁₀N₂O₅
• MW: 298.25030374527
• CID: 6430046
• PubChem ID: 165730108
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yloxy)acetate
• 2248375-87-1
• EN300-6514775

• Inchi： 1S/C15H10N2O5/c18-13(9-21-12-7-3-4-8-16-12)22-17-14(19)10-5-1-2-6-11(10)15(17)20/h1-8H,9H2
• InChI Key： MYBZZKDWOUKFKS-UHFFFAOYSA-N
• SMILES： O(C(COC1C=CC=CN=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 298.05897142g/mol
• Monoisotopic Mass: 298.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yloxy)acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yloxy)acetate (CAS No. 2248375-87-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yloxy)acetate (CAS No. 2248375-87-1) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core linked to a pyridin-2-yloxy acetate moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yloxy)acetate is its role as a potential intermediate in the synthesis of heterocyclic compounds. Heterocycles are pivotal in drug discovery, and this compound's structure aligns with the growing demand for small-molecule modulators targeting enzymes and receptors. Researchers are particularly intrigued by its hydrogen-bonding capabilities, which could enhance binding affinity in therapeutic applications. Recent studies have highlighted its utility in designing kinase inhibitors, a hot topic in oncology and inflammation research.

From a synthetic chemistry perspective, the CAS No. 2248375-87-1 compound offers versatility. Its ester linkage and aromatic pyridine component enable facile derivatization, a trait highly valued in medicinal chemistry. This aligns with the increasing focus on structure-activity relationship (SAR) studies, where minor modifications can yield significant biological effects. Online searches for "isoindole derivatives in drug design" or "pyridine-based bioactive molecules" reflect the broader interest in such scaffolds.

Environmental and green chemistry considerations are also relevant. The compound's potential biodegradability and low ecotoxicity profile make it a candidate for sustainable agrochemical formulations. Queries like "eco-friendly pesticide intermediates" or "non-toxic heterocyclic compounds" resonate with this trend. Additionally, its stability under various pH conditions is a recurring topic in forums discussing formulation science.

In analytical chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yloxy)acetate poses interesting challenges due to its UV-active chromophores. Techniques like HPLC-MS and NMR spectroscopy are frequently employed for its characterization, as noted in searches for "analytical methods for isoindole derivatives." Its spectral data are often shared in open-access databases, supporting collaborative research.

Looking ahead, the compound's applicability in catalysis and material science is under exploration. Its ability to act as a ligand in metal-organic frameworks (MOFs) or as a monomer in polymeric materials is a burgeoning area of study. This intersects with popular searches for "functional materials from heterocycles" and "smart polymers," showcasing its multidisciplinary appeal.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yloxy)acetate (CAS No. 2248375-87-1) embodies the convergence of pharmaceutical innovation, sustainable chemistry, and advanced materials. Its study addresses both fundamental scientific questions and practical industrial needs, making it a compound of enduring relevance.